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Compound of Interest

Compound Name: Sodium ionophore III

Cat. No.: B1682789 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals who require a reliable protocol for the preparation, storage, and handling of

Sodium Ionophore III stock solutions for experimental use.

Introduction
Sodium Ionophore III, also known as ETH2120, is a highly selective neutral ionophore used

for the potentiometric determination of sodium ion activity in various biological and

environmental samples.[1][2][3] Its primary application is in the fabrication of sodium-selective

liquid membrane electrodes, which are crucial for accurately measuring sodium concentrations

in blood, serum, and plasma.[1][4] Given its lipophilic nature, Sodium Ionophore III facilitates

the transport of sodium ions across lipid membranes, a property that is also leveraged in

fundamental research to study the effects of Na⁺ gradients on cellular processes like

chemiosmotic energy conservation.

Proper preparation of a stock solution is a critical first step for ensuring the accuracy and

reproducibility of experiments. Dimethyl sulfoxide (DMSO) is a common solvent for this purpose

due to its ability to dissolve a wide range of organic compounds. This document provides a

detailed protocol for preparing a stock solution of Sodium Ionophore III in DMSO, along with

essential data on its chemical properties, solubility, and handling safety.

Quantitative Data Summary
The following table summarizes the key quantitative data for Sodium Ionophore III.
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Property Value Reference(s)

Molecular Formula C₃₄H₅₂N₂O₄

Molecular Weight 552.79 g/mol

Appearance Crystalline solid

Purity (HPLC) ≥98%

Solubility in DMSO

Up to 3 mg/mL (5.42 mM). Use

of fresh, anhydrous DMSO is

recommended as moisture can

reduce solubility. Some

sources suggest 2 mg/mL may

require sonication and

warming.

Solubility in Water Insoluble

Storage (Powder) 3 years at -20°C

Storage (Stock Solution)

Aliquot and store to avoid

freeze-thaw cycles. • 1 year at

-80°C • 1 month at -20°C

Safety and Handling Precautions
Sodium Ionophore III is classified with the hazard statement H335, indicating it may cause

respiratory irritation. Adherence to standard laboratory safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

nitrile gloves, and safety glasses with side shields.

Engineering Controls: Handle the solid powder and concentrated DMSO stock solution

inside a chemical fume hood to avoid inhalation of dust or aerosols.

Handling: Avoid direct contact with skin and eyes. Do not eat, drink, or smoke in the handling

area. Wash hands thoroughly after handling the compound.
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Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations.

DMSO is an aprotic solvent that can facilitate the absorption of chemicals through the skin.

Exercise extra caution when handling the stock solution.

Experimental Protocol: Preparation of a 5 mM Stock
Solution
This protocol describes the preparation of 1 mL of a 5 mM stock solution of Sodium Ionophore
III in DMSO. Adjust volumes and mass as required for your specific experimental needs.

Materials:

Sodium Ionophore III (MW: 552.79 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator water bath

Workflow Diagram:

Caption: Experimental workflow for preparing Sodium Ionophore III stock solution.

Procedure:

Calculate the Required Mass:

To prepare a stock solution of a specific molarity, use the following formula:
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Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 5 mM (0.005 mol/L) solution:

Mass (mg) = 0.005 mol/L × 0.001 L × 552.79 g/mol × 1000 mg/g = 2.76 mg

Weigh the Compound:

In a chemical fume hood, carefully weigh out 2.76 mg of Sodium Ionophore III powder

using an analytical balance and place it into a clean, labeled 1.5 mL microcentrifuge tube.

Add Solvent:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube

containing the powder.

Dissolve the Compound:

Cap the tube securely and vortex the mixture at medium-high speed until the solid is

completely dissolved. Visually inspect the solution against a light source to ensure no solid

particles remain.

Optional - Aiding Dissolution:

If the compound does not dissolve readily, sonicate the tube in a water bath for 5-10

minutes. Gentle warming (up to 60°C) can also be applied, but avoid excessive heat to

prevent degradation.

Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 20-50 µL) in cryovials or microcentrifuge tubes.

Store the aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for short-term

use (up to 1 month).

Quality Control
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Visual Inspection: A freshly prepared stock solution should be a clear, colorless, and

particulate-free liquid.

Solvent Quality: The use of high-purity, anhydrous DMSO is critical, as water content can

significantly decrease the solubility of Sodium Ionophore III.

Accurate Records: Maintain a detailed log of the preparation date, concentration, solvent lot

number, and storage conditions for each batch of stock solution.

By following this detailed protocol and adhering to the safety guidelines, researchers can

confidently prepare Sodium Ionophore III stock solutions for consistent and reliable

experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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